Cas no 88491-50-3 (Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3,5,6,7,8-hexahydro-)

• Product Name: Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3,5,6,7,8-hexahydro-
• CAS No: 88491-50-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 630703
• PubChem ID: 13183095
• Update Time: 2025-04-19

Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3,5,6,7,8-hexahydro-
• 2,3,5,6,7,8-hexahydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• 2,3,5,6,7,8-Hexahydropyrrolo[2,1-b]quinazolin-9(1H)-one
• 88491-50-3
• CHEMBL289963
• OACRPJICGZAYFE-UHFFFAOYSA-N
• AKOS002210522
• DTXSID00525460

• Inchi： 1S/C11H14N2O/c14-11-8-4-1-2-5-9(8)12-10-6-3-7-13(10)11/h1-7H2
• InChI Key： OACRPJICGZAYFE-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2N=C2CCCN21

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines